Methyl 6-methoxybenzo[b]thiophene-5-carboxylate

• Molecular Formula: C11H10O3S
• Molecular Weight: 222.26 g/mol
• IUPAC Name: methyl 6-methoxy-1-benzothiophene-5-carboxylate
• InChI: InChI=1S/C11H10O3S/c1-13-9-6-10-7(3-4-15-10)5-8(9)11(12)14-2/h3-6H,1-2H3
• InChI Key: SSRJDJFYBJOOON-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C=CSC2=C1)C(=O)OC

Description

Methyl 6-methoxybenzo[b]thiophene-5-carboxylate is a useful research compound. Its molecular formula is C11H10O3S and its molecular weight is 222.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 35 ml of N,N-dimethylformamide is dissolved 7.00 g of methyl 6-fluorobenzo[b]thiophene-5-carboxylate, to which is added 7.1 mL of a 28% methanol solution of sodium methoxide. The mixture is stirred at 80° C. for 4 hours. Water and ethyl acetate are added to the reaction mixture, and the organic layer is separated. The organic layer is washed with water and saturated aqueous solution of sodium chloride successively and dried over anhydrous magnesium sulfate, the solvent is distilled off under reduced pressure, and the residue is purified by column chromatography (eluent: hexane:ethyl acetate=20:1 to 3:1) to obtain 6.30 g of methyl 6-methoxybenzo[b]thiophene-5-carboxylate as an oily product.